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Compound of Interest

N-(2-bromophenyl)-3-phenyiprop-
Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Executive Summary: The Amide Bioisostere
Advantage

N-(2-bromophenyl)-3-phenylprop-2-enamide represents a critical scaffold in medicinal
chemistry, functioning as a stable, bioisosteric mimic of chalcones (1,3-diphenyl-2-propen-1-
ones). While traditional chalcones exhibit potent antiproliferative and anti-inflammatory activity,
they often suffer from poor metabolic stability and low aqueous solubility.

The replacement of the chalcone enone linkage (—CO—-CH=CH-) with an acrylamide linkage (-
NH-CO-CH=CH-) yields cinnamamides. This structural modification introduces a hydrogen
bond donor (the amide NH), alters the electrophilicity of the

-unsaturated system, and significantly impacts target binding affinity, particularly against
kinases (CDK2, EGFR) and tubulin.
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This guide details the synthesis, structure-activity relationship (SAR), and pharmacological
mechanisms of this specific 2-bromophenyl derivative, positioning it as a lead candidate for
dual-targeting anticancer therapies.

Chemical Structure & Bioisosterism
The core molecule is an

-aryl cinnamamide. It retains the pharmacophore of a chalcone but offers distinct advantages in
drug design.

Structural Comparison
N-Aryl Cinnamamide
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The Role of the 2-Bromophenyl Group

The 2-bromo substitution on the

-phenyl ring is not arbitrary. It serves three critical functions:

e Orthogonal Steric Lock: The bulky bromine atom at the ortho position forces the phenyl ring
out of planarity with the amide group, locking the molecule into a bioactive conformation
often required for kinase active sites.

» Halogen Bonding: The bromine atom can participate in halogen bonding (
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-hole interactions) with backbone carbonyls in protein targets (e.g., hinge region of kinases).

 Lipophilicity: Increases membrane permeability (

) compared to unsubstituted analogues.

Chemical Synthesis Protocol

Objective: Synthesize N-(2-bromophenyl)-3-phenylprop-2-enamide via the Nucleophilic Acyl
Substitution (Schotten-Baumann conditions).
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Caption: Synthesis pathway converting cinnamic acid to the target amide via an acid chloride
intermediate.

Step-by-Step Methodology

Reagents: Cinnamoyl chloride (1.0 eq), 2-Bromoaniline (1.0 eq), Triethylamine (TEA, 1.2 eq),
Dichloromethane (DCM, anhydrous).

» Activation (Optional if starting from Acid): If starting from cinnamic acid, reflux with thionyl
chloride (

) for 3 hours. Evaporate excess

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body#technical-guide-n-2-bromophenyl-3-phenylprop-2-enamide-related-cinnamamide-chalcone-hybrids
https://www.benchchem.com/product/b1269319/docs?utm_src=pdf-body-img#technical-guide-n-2-bromophenyl-3-phenylprop-2-enamide-related-cinnamamide-chalcone-hybrids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

to obtain crude cinnamoyl chloride.

Preparation: Dissolve 2-bromoaniline (5 mmol) and TEA (6 mmol) in 15 mL of anhydrous
DCM in a round-bottom flask. Cool the mixture to 0°C using an ice bath.

Addition: Dissolve cinnamoy! chloride (5 mmol) in 5 mL DCM. Add this solution dropwise to
the aniline mixture over 20 minutes. Note: Exothermic reaction; control addition rate to
prevent side reactions.

Reaction: Remove ice bath and stir at room temperature (RT) for 4—6 hours. Monitor via TLC
(Hexane:Ethyl Acetate 7:3).

Work-up:

o Wash reaction mixture with 1N HCI (2 x 10 mL) to remove unreacted amine/pyridine.

o Wash with saturated

(2 x 10 mL) to remove unreacted acid.

o Wash with brine, dry over anhydrous
, and evaporate solvent.

Purification: Recrystallize from Ethanol/Water (9:1) or purify via silica gel column
chromatography (Gradient: 0-20% EtOAc in Hexane).

Validation:

o Yield: Expect 75-85%.

o 1H NMR (DMSO-d6): Look for doublet at

6.8—7.0 ppm (alkene
Hz, trans-isomer) and amide singlet at

9.5-10.0 ppm.
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Pharmacological Mechanisms & SAR

The therapeutic potential of this scaffold relies on its ability to interact with specific cysteine
residues or hydrophobic pockets in target proteins.

Mechanism of Action: The Michael Acceptor
The

-unsaturated amide is a Michael acceptor. It can undergo a covalent 1,4-addition reaction with
nucleophilic thiols (Cysteine-SH) in proteins.

o Reversibility: Unlike ketones (chalcones), amides are less electrophilic. This often leads to
reversible covalent bonding or purely non-covalent interactions, reducing off-target toxicity
(e.g., glutathione depletion).

o Key Targets:

o Tubulin: Binding to the colchicine site inhibits microtubule polymerization, leading to G2/M
cell cycle arrest.

o Kinases (CDK2, EGFR): The scaffold mimics ATP, fitting into the hydrophobic cleft. The
amide NH forms H-bonds with the "hinge region” residues (e.g., Leu83 in CDK2).

Structure-Activity Relationship (SAR) Logic

N-(2-bromophenyl)-3-phenylprop-2-enamide
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Caption: SAR map highlighting critical regions for biological activity optimization.

Experimental Validation: Antiproliferative Assay

To verify the biological activity of the synthesized derivative, a standard MTT assay against
cancer cell lines (e.g., MCF-7, K562) is recommended.

Protocol:
e Seeding: Seed cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h.

e Treatment: Dissolve the test compound in DMSO. Prepare serial dilutions (0.1

M to 100
M). Add to wells (Final DMSO < 0.1%).

e |ncubation: Incubate for 48—72 hours at 37°C, 5%

o Development: Add MTT reagent (5 mg/mL). Incubate for 4 hours. Dissolve formazan crystals
in DMSO.

e Readout: Measure absorbance at 570 nm. Calculate

using non-linear regression.

o Reference Standard: Doxorubicin or Combretastatin A-4.
o Expected Result: Active derivatives typically show

M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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